N-[(5-chloro-1H-benzimidazol-2-yl)methyl]-5-[(3-methoxyphenoxy)methyl]-N-methyl-3-isoxazolecarboxamide

• IUPAC Name: N-[(6-chloro-1H-benzimidazol-2-yl)methyl]-5-[(3-methoxyphenoxy)methyl]-N-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C21H19ClN4O4/c1-26(11-20-23-17-7-6-13(22)8-18(17)24-20)21(27)19-10-16(30-25-19)12-29-15-5-3-4-14(9-15)28-2/h3-10H,11-12H2,1-2H3,(H,23,24)
• InChI Key: VAUMHTPATODDGA-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC2=C(N1)C=C(C=C2)Cl)C(=O)C3=NOC(=C3)COC4=CC=CC(=C4)OC
• Molecular Formula: C21H19ClN4O4
• Molecular Weight: 426.9 g/mol

Description

N-[(5-chloro-1H-benzimidazol-2-yl)methyl]-5-[(3-methoxyphenoxy)methyl]-N-methyl-3-isoxazolecarboxamide is a useful research compound. Its molecular formula is C21H19ClN4O4 and its molecular weight is 426.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 426.1094828 g/mol and the complexity rating of the compound is 585. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

The compound has been a subject of interest in synthetic chemistry for the development of novel heterocyclic compounds with potential therapeutic activities. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents has been reported. These compounds have shown significant COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities, highlighting their potential in medicinal chemistry (Abu‐Hashem et al., 2020).

Anticancer Properties

Research has also explored the anticancer potentials of benzimidazole derivatives. A study on the synthesis, characterization, and anticancer evaluation of 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole highlighted promising results against breast cancer cell lines, demonstrating the compound's utility in cancer research (Salahuddin et al., 2014).

Gastrokinetic Activity

In the realm of gastrokinetic research, novel benzamides, including 4-amino-5-chloro-2-methoxy- and 2-ethoxy-N-[(4-substituted 2-morpholinyl)methyl]-benzamides, have been synthesized and evaluated for their effects on gastric emptying. These studies provide insights into the compound's potential for treating gastrointestinal motility disorders (Kato et al., 1992).

Antisecretory and Acid Inhibition

Research into H+/K+-ATPase inhibitors has also been conducted, focusing on the development of benzimidazole sulfoxide derivatives for their potent inhibitory activity against gastric acid secretion. This research is crucial for the development of new treatments for conditions like gastroesophageal reflux disease (GERD) and peptic ulcer disease (Ife et al., 1989).

Fluorescent Properties and Photophysical Characteristics

The synthesis and photophysical characteristics of excited state intramolecular proton transfer (ESIPT) inspired 2-substituted benzimidazole, benzoxazole, and benzothiazole fluorescent derivatives have been studied. These compounds exhibit significant thermal stability and dual emission characteristics, suggesting applications in materials science and optical technologies (Padalkar et al., 2011).